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Compound of Interest

Compound Name: Diallyl phthalate

Cat. No.: B1670388

Cured Diallyl Phthalate (DAP) resins are well-regarded for their excellent electrical insulating
properties, which are notably stable even under conditions of high heat and humidity.[1][2]
These thermosetting ester resins exhibit high insulation resistance, low electrical losses, and
superior dimensional stability, making them a material of choice for demanding electrical and
electronic applications.[1][2][3] This guide provides a comparative analysis of the electrical
insulation properties of cured Diallyl Phthalate against other common thermosetting resins,
namely Epoxy, Silicone, and Phenolic resins. The information is intended for researchers,
scientists, and professionals in fields requiring high-performance insulating materials.

Comparative Performance Data

The electrical insulation properties of thermosetting resins can vary based on their specific
formulation, the type and amount of filler used (e.g., glass or mineral), and the curing
conditions. The following tables summarize key electrical properties for a general comparison.

Table 1: Dielectric Strength, Volume Resistivity, and Arc Resistance
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Material Type Dielectric Strength  Volume Resistivity =~ Arc Resistance
(Filler) (kVImm) (Q-cm) (seconds)
Diallyl Phthalate
_ 13.8 - 15.7[3][4] > 1013 - 10%5[3][5] 130[4]

(Glass-Filled)
Diallyl Phthalate .

) ) 16[5] 1015[5] Not specified
(Mineral/Synth. Fiber)
Epoxy ~16 - 19.7[3][6] 1012 - 10%9[3] Not specified
Silicone 11.8-19.7[3] > 1013 - 1015[3] Not specified
Phenolic ~18.1[7] 1011[7] Not specified

Table 2: Dielectric Constant, Dissipation Factor, and CTI

Comparative

Material Type Dielectric Constant  Dissipation Factor .
(Filler) (@ 1 MHZ) (@ 1 MHZ) Tracking Index
iller z z

(CTI) (V)

Diallyl Phthalate
_ 3.8[3][4] 0.012[3][4] > 500[8]

(Glass-Filled)
Diallyl Phthalate
(Specific Grade AM- Not specified Not specified 800[9][10]
3800)
Epoxy <6.0[3] < 0.05[3] Not specified
Silicone Not specified Not specified Not specified
Phenolic Not specified Not specified Not specified

Experimental Protocols

The data presented in this guide is based on standardized testing methods to ensure objective
and comparable results. The primary standards are provided by organizations like ASTM
International and the International Electrotechnical Commission (IEC).[11]
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. Dielectric Strength
Standard: ASTM D149 or IEC 60243-1.[11]

Methodology: This test measures a material's ability to withstand a high voltage before
electrical breakdown occurs. A sample of the material is placed between two electrodes, and
the voltage is increased at a controlled rate until the material fails and a puncture is
observed.[11] The dielectric strength is calculated by dividing the breakdown voltage by the
thickness of the sample.[12] The test can be performed under various environmental
conditions, such as a range of temperatures, to simulate end-use applications.[11]

. Volume and Surface Resistivity
Standard: ASTM D257 or IEC 62631-3-1/ IEC 62631-3-2.[11]
Methodology: This test determines a material's resistance to leakage current.

o Volume Resistivity: Measures the resistance to an electrical current flowing through the
bulk of the material.[11] It is defined as the electrical resistance between the opposite
faces of a unit cube of the material.

o Surface Resistivity: Measures the resistance to current flow along the surface of the
material.[11][12] Resistivity is calculated from the applied voltage and the measured
current.[11]

. Arc Resistance
Standard: ASTM D495.

Methodology: This test assesses the ability of an insulating material to resist the formation of
a conductive path on its surface when exposed to a high-voltage, low-current arc. The time in
seconds until a conductive path is formed is recorded as the arc resistance.[12]

. Dielectric Constant (Relative Permittivity) and Dissipation Factor
Standard: ASTM D150 or IEC 62631-2-1.[11]

Methodology:
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o Dielectric Constant: This property measures a material's ability to store electrical energy in
an electric field.[11][12] It is the ratio of the capacitance of a capacitor with the material as
the dielectric to the capacitance of the same capacitor with a vacuum as the dielectric.

o Dissipation Factor (tan d): This indicates the energy lost as heat within the insulating
material. A low dissipation factor is desirable for efficient insulation.

5. Comparative Tracking Index (CTI)
e Standard: IEC 60112 or ASTM D3638.[11]

o Methodology: The CTI test evaluates the resistance of an insulating material to tracking.
Tracking is the formation of a conductive path on the surface of the insulator due to the
combined effects of electrical stress and surface contamination. The test involves applying
drops of a conductive solution to the material's surface between two electrodes while a
voltage is applied. The CTI value is the maximum voltage at which the material withstands
50 drops without tracking.[11]

Logical Comparison Workflow

The following diagram illustrates the logical process for assessing and comparing the electrical
insulation properties of Diallyl Phthalate against its alternatives.
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Materials for Comparison
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Caption: Workflow for comparing electrical insulation properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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